Cas no 474688-75-0 (2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol)

2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol structure
474688-75-0 structure
Product Name:2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol
CAS No:474688-75-0
MF:C34H23BrO2
MW:543.449228525162
CID:3039541
PubChem ID:22247166
Update Time:2025-04-21

2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol
    • 2-bromo-9,10-di-naphthalene-2-yl-9,10-dihydro-anthracene-9,10-diol
    • 474688-75-0
    • DTXSID201175735
    • SCHEMBL3248838
    • DUUVEHCNALUEJI-UHFFFAOYSA-N
    • 2-Bromo-9,10-dihydro-9,10-di-2-naphthalenyl-9,10-anthracenediol
    • Inchi: 1S/C34H23BrO2/c35-28-17-18-31-32(21-28)34(37,27-16-14-23-8-2-4-10-25(23)20-27)30-12-6-5-11-29(30)33(31,36)26-15-13-22-7-1-3-9-24(22)19-26/h1-21,36-37H
    • InChI Key: DUUVEHCNALUEJI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C(=C1)C(C1C=CC3C=CC=CC=3C=1)(C1C=CC=CC=1C2(C1C=CC2C=CC=CC=2C=1)O)O

Computed Properties

  • Exact Mass: 542.08800
  • Monoisotopic Mass: 542.08814Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 2
  • Complexity: 816
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 7.63730

2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol Related Literature

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